Cas no 1396709-19-5 (N-({pyrazolo1,5-apyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-({pyrazolo1,5-apyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1396709-19-5
• MF: C₁₆H₁₅N₃O₄S
• MW: 345.373002290726
• CID: 6404274
• PubChem ID: 71790781
• Update Time: 2025-10-28

N-({pyrazolo1,5-apyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-({pyrazolo1,5-apyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS024540646
• 1396709-19-5
• VU0538225-1
• N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
• N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• F6230-0346
• N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C16H15N3O4S/c20-24(21,13-4-5-15-16(9-13)23-8-7-22-15)18-11-12-10-17-19-6-2-1-3-14(12)19/h1-6,9-10,18H,7-8,11H2
• InChI Key： UFDYBGIWTCPOPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCC1C=NN2C=CC=CC2=1)(=O)=O

Computed Properties

• Exact Mass: 345.07832714g/mol
• Monoisotopic Mass: 345.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-({pyrazolo1,5-apyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1396709-19-5): A Comprehensive Overview

N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1396709-19-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the sulfonamide class and exhibits a unique structural framework that combines a pyrazolo[1,5-a]pyridine moiety with a 2,3-dihydro-1,4-benzodioxine scaffold. The combination of these structural elements imparts distinct pharmacological properties, making it a promising candidate for various therapeutic applications.

The pyrazolo[1,5-a]pyridine moiety is a well-known heterocyclic system that has been extensively studied for its biological activities. It is known to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The 2,3-dihydro-1,4-benzodioxine scaffold, on the other hand, is a privileged structure that has been widely explored in drug discovery due to its ability to modulate various biological targets. The presence of the sulfonamide group further enhances the compound's potential by conferring additional chemical and biological properties.

Recent studies have highlighted the potential of N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro and in vivo studies have demonstrated that this compound possesses potent anti-inflammatory activity by inhibiting key inflammatory mediators such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Additionally, N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has shown promising results in cancer research. Preclinical studies have indicated that it can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the modulation of signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that this compound could be further developed as an anticancer agent.

The pharmacokinetic properties of N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability. It also demonstrates low toxicity and high stability in biological systems, which are essential attributes for a drug candidate.

Furthermore, the compound's safety profile has been evaluated in preclinical toxicity studies. These studies have demonstrated that N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

In conclusion, N-({pyrazolo[1,5-a]pyridin-3-yl}methyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1396709-19-5) is a promising compound with a unique structural framework and diverse pharmacological properties. Its potential applications in treating inflammatory diseases and cancer make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.